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Compound of Interest

Compound Name: Adriforant

Cat. No.: B1664385

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like Adriforant is a critical component of laboratory
safety and regulatory compliance. Adriforant (also known as PF-3893787 or ZPL-3893787) is
a selective histamine H4 receptor antagonist that has been investigated in clinical trials.[1][2][3]
As a synthetic organic small molecule, its disposal requires adherence to established protocols
for chemical waste management to ensure the safety of laboratory personnel and the
protection of the environment.

This guide provides essential, step-by-step procedures for the proper disposal of Adriforant in
a laboratory setting, aligning with standard practices for handling research-grade chemicals.

Key Chemical and Physical Properties of Adriforant

A comprehensive understanding of a compound's properties is fundamental to its safe handling
and disposal. Below is a summary of key data for Adriforant.
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Property Value

Synonyms PF-3893787, ZPL-3893787
Molecular Formula C13H22N6

Molecular Weight 262.35 g/mol

Synthetic organic, Amines, Pyrimidines,
Compound Class o
Pyrrolidines

Mechanism of Action Histamine H4 receptor antagonist

Note: The available Safety Data Sheet (SDS) is for Adriforant hydrochloride. The procedures
outlined in this guide are based on the properties of the hydrochloride salt and general
principles of chemical safety.

Experimental Protocols for Safe Disposal

The primary protocol for the disposal of Adriforant, as with most non-routine laboratory
chemicals, is to manage it as hazardous waste. In-lab neutralization or treatment is generally
not recommended without a validated procedure, which is unavailable for this compound.

l. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling Adriforant for disposal, ensure the following PPE is worn:

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
» Hand Protection: Chemically resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Il. Step-by-Step Disposal Procedures
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The following procedures are aligned with general laboratory chemical waste management
guidelines.[4][5]

A. Solid Adriforant Waste (Pure compound, contaminated labware)
e Segregation: Do not mix solid Adriforant waste with other types of waste.
» Containerization:

o Place solid Adriforant into a clearly labeled, sealable, and chemically compatible
container.

o For contaminated labware (e.g., weigh boats, pipette tips), collect them in a designated,
lined container.

e Labeling: The waste container must be labeled with:

The words "Hazardous Waste."

[e]

The full chemical name: "Adriforant" or "PF-3893787."

o

[¢]

The approximate amount of waste.

The date the waste was first added to the container.

o

[e]

The principal investigator's name and lab location.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

o Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.

B. Liquid Adriforant Waste (Solutions)

e Segregation: Collect liquid waste containing Adriforant in a dedicated, closed container. Do
not mix with other solvent waste streams unless compatibility is confirmed.
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e Containerization:

o Use a shatterproof, leak-proof container (e.g., a plastic-coated glass bottle) with a secure
screw-top cap.

o Do not fill the container to more than 90% of its capacity to allow for vapor expansion.

e Labeling: Label the liquid waste container with the same information as for solid waste,
including the solvent system and approximate concentration of Adriforant.

o Storage: Store the sealed liquid waste container in secondary containment (e.g., a plastic
tub) in a designated satellite accumulation area.

» Disposal: Contact your institution's EHS office for collection and disposal. Do not pour
Adriforant solutions down the drain.

C. Empty Adriforant Containers

o Decontamination: An empty container that held Adriforant must be triple-rinsed with a
suitable solvent (e.g., ethanol or methanol).

» Rinsate Collection: The rinsate from the first rinse must be collected and disposed of as
hazardous liquid waste. Subsequent rinses may also need to be collected, depending on
institutional policies.

o Container Disposal: Once triple-rinsed, deface or remove the original label and dispose of
the container according to your institution's guidelines for clean lab glass or plastic.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Adriforant.
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Adriforant Disposal Workflow
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Caption: Decision tree for the proper disposal of Adriforant waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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